![molecular formula C16H11BrN2O2 B2840557 N-(4-bromophenyl)-2-imino-2H-chromene-3-carboxamide CAS No. 1326909-87-8](/img/structure/B2840557.png)
N-(4-bromophenyl)-2-imino-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis Methods
- N-(4-bromophenyl)-2-imino-2H-chromene-3-carboxamide and similar compounds have been synthesized through various methods. For instance, a green chemistry approach was used for the synthesis of 2-imino-2H-chromene-3-carboxamides, demonstrating eco-friendly and efficient production methods (Proença & Costa, 2008).
Antimicrobial Activity
- Some derivatives of 2-imino-2H-chromene-3-carboxamides have shown promising antimicrobial properties. A study synthesized N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides and found that these compounds exhibited antimicrobial activity (Ukhov et al., 2021).
Potential in Cancer Treatment
- Certain 2-imino-2H-chromene-3(N-aryl)carboxamides have been identified as potential cytotoxic agents against cancer cell lines, indicating their potential in cancer treatment applications (Gill, Kumari, & Bariwal, 2016).
Alzheimer's Disease Research
- Derivatives of phenylimino-2H-chromen-3-carboxamide have been investigated for their potential as inhibitors of β-secretase (BACE1), which is significant in Alzheimer's disease research (Edraki et al., 2013).
Chemical Structure and Properties
- Studies have focused on the crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides, including bromophenyl variants, to understand their molecular properties and potential applications (Gomes et al., 2015).
Synthesis of Heterocyclic Compounds
- Research has also been conducted on the synthesis of various heterocyclic compounds using 2-imino-2H-chromene-3-carboxamides, which is significant in the development of new pharmaceuticals and materials (Azab & Latif, 2012).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(4-bromophenyl)-2-iminochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrN2O2/c17-11-5-7-12(8-6-11)19-16(20)13-9-10-3-1-2-4-14(10)21-15(13)18/h1-9,18H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNWRYEONWDMQFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=N)O2)C(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-2-imino-2H-chromene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.